3-(Difluoromethyl)-1-(2-methylpropyl)-1H-pyrazol-4-amine

Lipophilicity Drug design Membrane permeability
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C8H13F2N3
Molecular Weight 189.21 g/mol
Cat. No. B13293501
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name3-(Difluoromethyl)-1-(2-methylpropyl)-1H-pyrazol-4-amine
Molecular FormulaC8H13F2N3
Molecular Weight189.21 g/mol
Structural Identifiers
SMILESCC(C)CN1C=C(C(=N1)C(F)F)N
InChIInChI=1S/C8H13F2N3/c1-5(2)3-13-4-6(11)7(12-13)8(9)10/h4-5,8H,3,11H2,1-2H3
InChIKeyWZPIBMSIIPCGFJ-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes100 mg / 250 mg / 1 g / 5 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

3-(Difluoromethyl)-1-(2-methylpropyl)-1H-pyrazol-4-amine: Key Building Block


3-(Difluoromethyl)-1-(2-methylpropyl)-1H-pyrazol-4-amine (CAS 1423117-64-9) is a densely functionalized pyrazole derivative featuring a difluoromethyl group at the 3-position, a 2-methylpropyl (isobutyl) substituent at N1, and a free primary amine at the 4-position. This compound belongs to a privileged scaffold widely exploited in succinate dehydrogenase inhibitor (SDHI) fungicides and kinase-targeted pharmaceuticals. Its structural arrangement delivers a quantifiably distinct lipophilicity profile — with a computed LogP of 2.06 compared to 0.94 for the N‑methyl analog — driven by the isobutyl side chain, while the difluoromethyl group confers a moderately strong, lipophilic hydrogen bond donor capacity absent from both trifluoromethyl (CF₃) and methyl (CH₃) congeners [1][2].

CF₂H as lipophilic hydrogen bond donor
Favorable lipophilicity profile for membrane permeation
Free 4-amine handle for orthogonal derivatization

3-(Difluoromethyl)-1-(2-methylpropyl)-1H-pyrazol-4-amine: Analog Substitution Limitations


Simple N‑substituent or C‑3 fluorination swaps produce marked differences in lipophilicity, hydrogen bond potential, and conformational behaviour that cascade into divergent SAR. Replacing the isobutyl group of 3-(difluoromethyl)-1-(2-methylpropyl)-1H-pyrazol-4-amine with a methyl group lowers the computed LogP by 1.12 units (2.06 → 0.94) and removes two rotatable bonds , fundamentally altering passive permeability and target‑site adaptation. Conversely, exchanging the difluoromethyl (CF₂H) moiety for trifluoromethyl (CF₃) eliminates hydrogen bond donor capability because CF₃ is exclusively a weak acceptor [1][2]; the difluoromethyl group behaves as a “lipophilic hydroxyl” bioisostere capable of both donating and accepting hydrogen bonds, a property that underpins binding affinity in SDHI enzymes and many kinase targets [2][3]. Generic substitution therefore risks loss of both potency and selectivity.

N1-Substituent Change
Isobutyl to methyl swap may reduce lipophilicity and limit conformational sampling.
C3-Fluorination Swap
CF₂H to CF₃ replacement eliminates hydrogen bond donor capacity, potentially altering target interaction.

3-(Difluoromethyl)-1-(2-methylpropyl)-1H-pyrazol-4-amine: Quantitative Comparison Evidence


Lipophilicity Gap vs. N-Methyl Analog

The target compound exhibits a computed LogP of 2.06, whereas its closest commercial N-substituted analog, 3-(difluoromethyl)-1-methyl-1H-pyrazol-4-amine, possesses a LogP of only 0.94 . This +1.12 LogP increment is attributable solely to the isobutyl-for-methyl swap at the N1 position and corresponds to an approximately 13-fold higher predicted octanol–water partition coefficient. The difference places the isobutyl derivative in the lipophilicity window (LogP 2–4) preferred for passive gastrointestinal absorption and foliar uptake in agrochemicals, whereas the methyl analog falls below that range .

Lipophilicity Gap
Data to verify
+1.12 ΔLogP
Supports passive permeability assessment
Computed from vendor datasheets; confirm experimentally
Lipophilicity Drug design Membrane permeability

Conformational Flexibility vs. N-Methyl Analog

The isobutyl side chain introduces three freely rotatable bonds, compared to only one rotatable bond in the N‑methyl analog . While increased flexibility can impose an entropic penalty upon binding, it also enables the pyrazole core to sample a wider conformational space, potentially accommodating diverse binding pocket geometries that the rigid N‑methyl congener cannot access. This property is particularly relevant when the 4‑amine is acylated to generate focused libraries of amide derivatives where scaffold pre‑organization is undesirable [1].

Conformational Flexibility
Specification review
+2 rotatable bonds
May expand conformational sampling in library design
Rotatable bond count from PubChem; relevant for non-planar binding sites
Conformational flexibility Molecular recognition Entropic penalty

CF2H Hydrogen Bond Donor Capacity vs. CF3 and CH3

The difluoromethyl group (CF₂H) is experimentally characterized as a lipophilic hydrogen bond donor, with measured ΔlogP (X-CF₂H − X-CH₃) values spanning −0.1 to +0.4 depending on scaffold context [1]. In contrast, the trifluoromethyl group (CF₃) functions only as a weak hydrogen bond acceptor and is strongly electron‑withdrawing, while methyl (CH₃) is neither a donor nor an acceptor [1][2]. In SDHI enzyme crystal structures, the CF₂H proton engages in a key hydrogen‑bond interaction with a conserved tyrosine residue that CF₃ cannot replicate, directly correlating with target potency [2][3]. The target compound retains this critical CF₂H group while the N‑isobutyl substituent independently modulates lipophilicity.

Hydrogen Bond Donor
Class-level
CF₂H: donor & acceptor
CF₃: acceptor only
H-bond donor may contribute to target binding; lost with CF₃ or CH₃
Class-level evidence from Zafrani et al. 2017; SDHI crystallography reports
Hydrogen bonding Bioisostere Binding affinity

Steric Differentiation: Isobutyl vs. Methyl at N1

Based on molecular formula and standard group contributions, the isobutyl fragment (–CH₂CH(CH₃)₂, ~43 cm³/mol) occupies roughly twice the van der Waals volume of a methyl group (~21 cm³/mol). This steric differential can be exploited to probe depth and width of hydrophobic sub‑pockets in target proteins. In the context of 4‑amino‑3‑difluoromethyl‑pyrazoles, the isobutyl substituent at N1 has been shown in patent SAR tables to shift selectivity between SDHI isoforms compared to the N‑methyl analog, although quantitative isoform‑specific IC₅₀ data remain proprietary [1][2]. The larger N1 substituent also retards metabolic N‑dealkylation relative to the methyl congener, a class‑level metabolic stability trend documented for N‑alkyl pyrazoles [2].

Steric Differentiation
Class-level
Isobutyl ≈ 2× volume of methyl
Larger steric bulk may influence selectivity profiles
Volume estimated from group contributions; proprietary IC₅₀ data unavailable
Steric bulk Selectivity Subtype selectivity

Hydrochloride Salt Solubility Advantage

The hydrochloride salt form (CAS 1423034-57-4) of 3-(difluoromethyl)-1-(2-methylpropyl)-1H-pyrazol-4-amine is reported to exhibit significantly improved aqueous solubility compared to the free base (CAS 1423117-64-9), a characteristic that facilitates dissolution in aqueous buffer systems commonly used for in vitro biochemical and cell‑based assays . The free base possesses a computed LogP of 2.06 and relatively low intrinsic water solubility, whereas protonation of the 4‑amino group in the HCl salt increases polarity (TPSA of the cation ≈ 44 Ų plus counter‑ion contribution) and disrupts crystal packing, enhancing dissolution kinetics .

Salt Solubility
Data to verify
HCl salt: improved aqueous solubility
Facilitates assay preparation in aqueous buffers
Vendor-reported qualitative data; validate solubility experimentally
Aqueous solubility Bioavailability Formulation

3-(Difluoromethyl)-1-(2-methylpropyl)-1H-pyrazol-4-amine: High-Impact Applications


Lipophilicity-Driven SDHI Fungicide Lead Generation

Agrochemical discovery programs targeting succinate dehydrogenase (SDH, Complex II) require inhibitors with LogP in the 2–4 range to ensure adequate cuticular penetration and phloem mobility. The target compound, with a computed LogP of 2.06, falls within this optimal window, whereas the N‑methyl analog (LogP 0.94) does not . The free 4‑amine serves as a direct condensation handle for generating carboxamide libraries by reacting with diverse aromatic and heterocyclic carboxylic acids, mimicking the pharmacophore of commercial SDHI fungicides such as fluxapyroxad and pydiflumetofen. The CF₂H group retains the essential H‑bond donor interaction with the conserved tyrosine of the SDH ubiquinone‑binding site [1]. Researchers should select this building block when the goal is to explore N1‑isobutyl SAR while maintaining the 3‑CF₂H‑4‑amine core.

Conformational Sampling Advantage in Kinase Fragment Screening

In fragment‑based drug discovery campaigns targeting ATP‑binding pockets, the three rotatable bonds of the isobutyl side chain permit conformational sampling that the rigid N‑methyl analog (one rotatable bond) cannot achieve . This flexibility is advantageous when the 4‑amine is elaborated into amide or sulfonamide fragments that must adopt non‑planar geometries to contact hydrophobic back‑pocket residues. The difluoromethyl group further contributes a moderately strong, directional H‑bond that can anchor the fragment to the hinge region [1][2]. Procurement of this scaffold therefore offers a dual advantage: a conformationally adaptable lipophilic vector and a fixed, pharmacophoric H‑bond donor.

Orthogonal Functionalization for Parallel Library Synthesis

The simultaneous presence of a primary amine (C‑4), a difluoromethyl group (C‑3), and an alkyl substituent (N‑1) with no other reactive functionality allows fully orthogonal derivatization. The 4‑amine can be acylated, sulfonylated, or converted to a urea without interference from the CF₂H or isobutyl groups. This chemical orthogonality, combined with the quantifiable LogP advantage over the N‑methyl analog , makes the isobutyl‑substituted scaffold a superior choice for generating compound libraries where moderate lipophilicity is desired from the outset, reducing the need for post‑synthetic lipophilicity adjustment.

N-Dealkylation Susceptibility in Metabolic Stability SAR

Comparative metabolic stability studies between the isobutyl‑substituted compound and its N‑methyl analog can be used to benchmark the resistance of branched N‑alkyl chains to cytochrome P450‑mediated N‑dealkylation. Prior literature on N‑alkyl pyrazoles indicates that α‑branched alkyl groups (isobutyl) are metabolized more slowly than linear or methyl substituents . The target compound thus serves as a direct probe for confirming this class‑level trend within the 3‑difluoromethyl‑4‑amino‑pyrazole sub‑series, providing data to guide lead optimization toward analogs with improved metabolic half‑life.

Application
Selection Property
Validation Focus
SDHI fungicide lead generation
Lipophilic window & CF₂H donor
Permeability and SDH binding confirmation
Kinase fragment screening
Conformational flexibility & hinge-binding donor
Fragment binding and SAR expansion
Orthogonal library synthesis
Unambiguous 4-amine handle
Selective derivatization without protection
Metabolic stability SAR
Branched N-alkyl chain
Metabolic stability vs. N-methyl congener
Quote Request

Request a Quote for 3-(Difluoromethyl)-1-(2-methylpropyl)-1H-pyrazol-4-amine

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.